Cas no 91004-63-6 (4-(2-furyl)-6-methylpyrimidin-2-amine)
91004-63-6 structure
Product Name:4-(2-furyl)-6-methylpyrimidin-2-amine
CAS No:91004-63-6
MF:C9H9N3O
MW:175.187261343002
CID:995433
PubChem ID:53426201
Update Time:2025-04-20
4-(2-furyl)-6-methylpyrimidin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-furyl)-6-methylpyrimidin-2-amine
- 4-(furan-2-yl)-6-methylpyrimidin-2-amine
- 4-furan-2-yl-6-methyl-pyrimidin-2-ylamine
- 91004-63-6
- AKOS011770440
- FT-0714613
- DTXSID20699117
- DB-078885
-
- Inchi: 1S/C9H9N3O/c1-6-5-7(12-9(10)11-6)8-3-2-4-13-8/h2-5H,1H3,(H2,10,11,12)
- InChI Key: BZDGUQXZLQUJHE-UHFFFAOYSA-N
- SMILES: O1C=CC=C1C1C=C(C)N=C(N)N=1
Computed Properties
- Exact Mass: 175.07500
- Monoisotopic Mass: 175.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.9A^2
- XLogP3: 1
Experimental Properties
- PSA: 64.94000
- LogP: 2.20840
4-(2-furyl)-6-methylpyrimidin-2-amine Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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